Cas no 2105026-58-0 (Ethyl 7-amino-1-oxo-1,2-dihydroisoquinoline-4-carboxylate)

• Product Name: Ethyl 7-amino-1-oxo-1,2-dihydroisoquinoline-4-carboxylate
• CAS No: 2105026-58-0
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 5656142
• PubChem ID: 165900391
• Update Time: 2025-05-25

Ethyl 7-amino-1-oxo-1,2-dihydroisoquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27723547
• 2105026-58-0
• ethyl 7-amino-1-oxo-1,2-dihydroisoquinoline-4-carboxylate
• Ethyl 7-amino-1-oxo-1,2-dihydroisoquinoline-4-carboxylate

• Inchi： 1S/C12H12N2O3/c1-2-17-12(16)10-6-14-11(15)9-5-7(13)3-4-8(9)10/h3-6H,2,13H2,1H3,(H,14,15)
• InChI Key： PMDNLDVXURAJCO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CNC(C2C=C(C=CC=21)N)=O)=O

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 81.4Ų

Additional information on Ethyl 7-amino-1-oxo-1,2-dihydroisoquinoline-4-carboxylate

Comprehensive Overview of Ethyl 7-amino-1-oxo-1,2-dihydroisoquinoline-4-carboxylate (CAS No. 2105026-58-0)

Ethyl 7-amino-1-oxo-1,2-dihydroisoquinoline-4-carboxylate (CAS No. 2105026-58-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the isoquinoline family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both amino and ester functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its unique pharmacophore properties.

In recent years, the demand for high-purity intermediates like Ethyl 7-amino-1-oxo-1,2-dihydroisoquinoline-4-carboxylate has surged, driven by advancements in medicinal chemistry and biotechnology. The compound's CAS No. 2105026-58-0 is frequently searched in academic and industrial databases, reflecting its relevance in targeted synthesis and structure-activity relationship (SAR) studies. Its molecular framework is often explored for designing kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine.

The synthesis of Ethyl 7-amino-1-oxo-1,2-dihydroisoquinoline-4-carboxylate typically involves multi-step organic reactions, including cyclization and esterification. Its crystalline form and solubility profile are critical for formulation scientists, especially in drug delivery systems. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure its purity and structural integrity. These attributes make it a valuable reference standard in quality control laboratories.

From an industrial perspective, CAS No. 2105026-58-0 is often discussed in the context of green chemistry and sustainable synthesis. Companies are investing in catalytic methods to produce such intermediates with minimal environmental impact. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in reducing hazardous waste. The compound's scalability and cost-effectiveness further enhance its appeal for large-scale manufacturing.

In the realm of academic research, Ethyl 7-amino-1-oxo-1,2-dihydroisoquinoline-4-carboxylate is frequently cited in studies exploring heterocyclic scaffolds for central nervous system (CNS) disorders. Its structural similarity to natural alkaloids has sparked interest in neuroprotective and antioxidant applications. Additionally, its electron-rich aromatic system makes it a candidate for fluorescence-based probes in bioimaging.

For researchers seeking custom synthesis or bulk quantities of CAS No. 2105026-58-0, it is essential to collaborate with GMP-certified suppliers to ensure compliance with regulatory standards. The compound's patent landscape is another area of interest, as its derivatives are often protected in intellectual property filings. This underscores its commercial potential in innovative therapeutics.

In summary, Ethyl 7-amino-1-oxo-1,2-dihydroisoquinoline-4-carboxylate (CAS No. 2105026-58-0) represents a pivotal building block in modern organic synthesis. Its multifaceted applications—from drug development to material science—highlight its importance in both scientific and industrial communities. As research continues to uncover new functionalities, this compound is poised to remain a focal point in cutting-edge chemistry.